
Application Notes: C22:1 Ceramide-d7 as a
Quantitative Internal Standard

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: C22:1 Ceramide-d7

Cat. No.: B15553261

Get Quote

Introduction

In the field of lipidomics, accurate quantification of lipid species is critical for understanding their

roles in health and disease. Mass spectrometry (MS)-based methods, particularly liquid

chromatography-tandem mass spectrometry (LC-MS/MS), are powerful tools for this purpose.

However, the analytical process, from sample extraction to MS detection, is prone to variations

that can affect accuracy and reproducibility. The use of a stable isotope-labeled internal

standard (IS) is essential to correct for these variations.[1] C22:1 Ceramide-d7 is a deuterated

analog of endogenous C22:1 Ceramide, making it an ideal internal standard for the

quantification of long-chain and very-long-chain ceramides. Its chemical and physical

properties are nearly identical to the target analytes, ensuring it behaves similarly during

extraction and chromatographic separation, yet it is distinguishable by mass spectrometry due

to the mass difference from the deuterium atoms.[1]

Principle of Use

C22:1 Ceramide-d7 is added to a biological sample at a known concentration at the earliest

stage of sample preparation.[2] As the sample is processed, any loss of analyte due to

incomplete extraction, degradation, or variations in instrument response will be mirrored by a
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proportional loss of the internal standard. During LC-MS/MS analysis, the endogenous (light)

ceramide and the deuterated (heavy) internal standard are detected. By calculating the ratio of

the peak area of the endogenous analyte to the peak area of the internal standard, the initial

concentration of the endogenous ceramide can be accurately determined, typically by

referencing a calibration curve prepared with known concentrations of the analyte and a

constant concentration of the internal standard.[1]

Applications

Ceramides are critical bioactive lipids involved in a multitude of cellular signaling pathways,

regulating processes such as apoptosis, cell cycle arrest, inflammation, and insulin signaling.[3]

[4] Dysregulation of ceramide metabolism has been implicated in various pathologies, including

cardiovascular disease, type 2 diabetes, and neurodegenerative disorders.[4][5] As an internal

standard, C22:1 Ceramide-d7 is particularly suited for:

Biomarker Discovery and Validation: Accurately quantifying very-long-chain ceramides in

plasma, serum, or tissue to identify potential biomarkers for cardiometabolic diseases.[5]

Drug Development: Assessing the effect of therapeutic agents on ceramide metabolism and

related signaling pathways.

Fundamental Research: Investigating the role of specific ceramide species in cellular

processes like apoptosis and stress responses.[6]

Quantitative Data Summary
The following tables provide key quantitative information for the use of C22:1 Ceramide-d7 as

an internal standard.

Table 1: Physicochemical Properties of C22:1 Ceramide-d7
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Property Value Source

Full Name
N-erucoyl-D-erythro-

sphingosine-d7
N/A

Abbreviation Cer(d18:1/22:1)-d7 [2]

Molecular Formula C₄₀H₇₀D₇NO₃ [2][7]

Exact Mass 626.6343 [2]

Storage Temperature -20°C [2]

Common Solvent
Dichloromethane:Methanol

(1:1, v/v)
[2]

Table 2: Typical LC-MS/MS Experimental Parameters
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Parameter Typical Value Source

Chromatography

Column
Reversed-phase C18 (e.g., 1.7

µm, 100 mm x 2.1 mm)
[8]

Mobile Phase A 0.1% Formic Acid in Water [5]

Mobile Phase B
0.1% Formic Acid in

Isopropanol
[5]

Flow Rate 0.2-0.4 mL/min [5]

Injection Volume 5-10 µL [8]

Mass Spectrometry

Ionization Mode
Positive Electrospray

Ionization (ESI+)
[5][8]

Analysis Mode
Multiple Reaction Monitoring

(MRM)
[8]

Precursor Ion (Q1) C22:1 Cer m/z 620.6 ([M+H]⁺) Calculated

Product Ion (Q3) C22:1 Cer
m/z 264.3 (Sphingosine

backbone fragment)

Precursor Ion (Q1) C22:1-d7 m/z 627.6 ([M+H]⁺) Calculated

Product Ion (Q3) C22:1-d7
m/z 271.3 (d7-Sphingosine

backbone fragment)
Calculated

IS Working Concentration
5 - 50 nM (or 25-75 µg/mL in

stock)
[2][8]

Calibration Curve Range 1 - 1000 nM [8]

Experimental Protocols
Protocol 1: Lipid Extraction from Human Plasma
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This protocol is a modified Folch extraction method suitable for recovering ceramides from

plasma.

Preparation: Thaw frozen plasma samples on ice. Prepare a stock solution of C22:1
Ceramide-d7 in a suitable solvent (e.g., Methanol:Chloroform 1:1) at a concentration of 50

µg/mL.

Internal Standard Spiking: In a clean glass tube, add 50 µL of plasma. To this, add 10 µL of

the C22:1 Ceramide-d7 internal standard working solution (e.g., 5.0 nM final concentration

in the extract). Vortex briefly.

Solvent Addition: Add 1.25 mL of chloroform and 2.5 mL of methanol to the sample tube. The

ratio of Chloroform:Methanol:Plasma should be approximately 2:1:0.8.

Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein

precipitation.

Phase Separation: Add 1.0 mL of 0.9% NaCl solution (or ultrapure water) and 1.25 mL of

additional chloroform to the tube. Vortex for another 1 minute and then centrifuge at 2,000 x

g for 10 minutes to separate the aqueous and organic layers.

Lipid Collection: Carefully collect the lower organic layer (chloroform phase), which contains

the lipids, using a glass Pasteur pipette and transfer it to a new clean glass tube.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable injection solvent,

such as Isopropanol or Methanol, for LC-MS/MS analysis. Vortex to ensure the lipids are

fully dissolved.

Protocol 2: Quantification by LC-MS/MS
This protocol outlines a general method for ceramide quantification using a triple quadrupole

mass spectrometer.

Calibration Curve Preparation: Prepare a series of calibration standards by spiking known

amounts of a non-deuterated C22:1 Ceramide standard (e.g., 1, 10, 50, 100, 500, 1000 nM)
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and a constant amount of the C22:1 Ceramide-d7 internal standard into a surrogate matrix

(e.g., 5% BSA in water).[5] Process these standards using the same extraction protocol as

the samples.

LC-MS/MS Analysis:

Set up the LC method with a suitable reversed-phase gradient to separate ceramides

based on their acyl chain length and saturation. A typical gradient might run from 65%

mobile phase B to 100% B over several minutes.[5]

Set up the MS method in positive ESI and MRM mode to monitor the transitions for

endogenous C22:1 Ceramide (e.g., m/z 620.6 → 264.3) and the internal standard C22:1
Ceramide-d7 (e.g., m/z 627.6 → 271.3).

Data Acquisition: Inject the extracted samples and calibration standards onto the LC-MS/MS

system and acquire the data.

Quantification:

Integrate the peak areas for both the endogenous ceramide and the internal standard in all

samples and calibrators.

For the calibration standards, calculate the ratio of the analyte peak area to the internal

standard peak area (Area_Analyte / Area_IS).

Plot this ratio against the known concentration of the analyte to generate a linear

calibration curve.

For the unknown samples, calculate the peak area ratio and use the calibration curve

equation to determine the concentration of the endogenous C22:1 Ceramide.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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